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Abstract

Histamine, a pivotal biogenic amine, plays a crucial role in a myriad of physiological and
pathological processes, including allergic reactions, gastric acid secretion, and
neurotransmission.[1][2] Its discovery in the early 20th century marked a significant milestone
in pharmacology and immunology. This technical guide provides an in-depth overview of the
discovery of histamine and the chemical principles underlying the synthesis of its phosphate
salt. It includes a historical timeline, detailed signaling pathways of its major receptors, and a
generalized protocol for its chemical synthesis. Quantitative data are presented in tabular
format for clarity, and complex biological and chemical workflows are visualized using diagrams
to facilitate understanding for researchers and drug development professionals.

Discovery and Historical Context

The journey of histamine discovery began in 1910 when it was first identified.[3][4][5] English
scientists George Barger and Henry H. Dale were at the forefront of this discovery, initially
isolating the compound from the plant fungus ergot in 1910 and subsequently from animal
tissues in 1911.[4] The profound physiological effects of this newly found substance were first
described by Sir Henry Dale and Patrick Laidlaw in 1910.[3] Their work laid the foundation for
understanding histamine's role as a key mediator in the body's response to injury and
inflammation.
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Timeline of Key Events:

1910: Histamine is discovered.[3][4][5]

1910: Sir Henry Dale and Patrick Laidlaw describe the physiological effects of histamine.[3]

1910: George Barger and Henry H. Dale isolate histamine from ergot fungus.[4]

1911: Barger and Dale isolate histamine from animal tissues.[4]

1932: The role of histamine in allergic reactions is identified.[1]

Chemical Properties and Quantitative Data

Histamine is an organic nitrogenous compound with the chemical formula CsHoNs. The
phosphate salt, histamine phosphate (or histamine diphosphate), is a common form used in
research and clinical settings.

Property Value Reference(s)

Histamine (Free Base)

Molar Mass 111.15 g/mol [6]

Melting Point 83.5°C

Histamine Phosphate

Molecular Formula CsH1sN30sP2 [7]
Molar Mass 307.14 g/mol [71[8]
Melting Point 139 °C [6]
Solubility in Water Readily soluble 9]

Biological Synthesis and Signaling Pathways

In biological systems, histamine is synthesized from the amino acid L-histidine through a
single-step decarboxylation reaction.[1][2][9][10] This reaction is catalyzed by the enzyme L-
histidine decarboxylase (HDC).[1][2][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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